Methyl 4-(3-bromo-4-oxobutyl)benzoate
Overview
Description
Methyl 4-(3-bromo-4-oxobutyl)benzoate, also known as MBB, is an organic compound belonging to the class of benzoates. It is a colorless solid with a molecular weight of 259.03 g/mol, and a melting point of 171-173°C. MBB is a versatile chemical intermediate used in various fields, such as synthetic organic chemistry, pharmaceuticals, and materials science. It is also used as a building block for the synthesis of various other compounds.
Scientific Research Applications
Crystal Structure Analysis
Methyl 4-(3-bromo-4-oxobutyl)benzoate has been studied for its crystal structure properties. For example, the crystal structures of bromo-hydroxy-benzoic acid derivatives, closely related to this compound, show two-dimensional architectures formed by hydrogen bonds and Br⋯O interactions, which are crucial for understanding their molecular organization and potential applications in material science (Suchetan et al., 2016).
Synthesis of Natural Products
This compound derivatives are used in the synthesis of complex natural products. For instance, derivatives of this compound have been used in the synthesis of d-forosamine, a component of various natural products with biological activity (Baer & Hanna, 1981).
Intermediate in Organic Synthesis
This compound serves as an important intermediate in organic synthesis. For example, methyl 4-(5-formyl-2-methoxyphenoxy)benzoate, synthesized from methyl 4-bromobenzoate, is a key intermediate for the total synthesis of bisbibenzyls, a series of natural products with diverse biological activities (Lou Hong-xiang, 2012).
Pharmaceutical Research
In pharmaceutical research, derivatives of this compound have been explored for their potential anti-cancer properties. Compounds prepared using similar molecules have shown promising results in cell viability assays, indicating their potential as anti-cancer agents (Soni et al., 2015).
Photoactive Material Research
This compound derivatives are also significant in the study of photoactive materials. For example, a novel ortho-fluoroazobenzene derivative was synthesized, showcasing interesting properties in the context of photo-induced structural reorganization in the crystalline state (Sylvester & Benedict, 2021).
Mechanism of Action
Target of Action
Methyl 4-(3-bromo-4-oxobutyl)benzoate is a complex organic compound
Mode of Action
It’s important to note that the compound contains a bromo group, which is often involved in electrophilic aromatic substitution reactions, and an ester group, which can undergo hydrolysis and other reactions .
Result of Action
It’s known that the compound is used as an intermediate in the synthesis of other compounds
properties
IUPAC Name |
methyl 4-(3-bromo-4-oxobutyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrO3/c1-16-12(15)10-5-2-9(3-6-10)4-7-11(13)8-14/h2-3,5-6,8,11H,4,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOYOKAHNJQOAIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CCC(C=O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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